Cas no 1019519-88-0 (3-(4-Methoxybenzylamino)benzonitrile)

• Product Name: 3-(4-Methoxybenzylamino)benzonitrile
• CAS No: 1019519-88-0
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 2105654
• Update Time: 2023-08-03

3-(4-Methoxybenzylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxybenzylamino)benzonitrile
• JEHYWISXIRKJEK-UHFFFAOYSA-N
• 3-[(4-methoxybenzyl)amino]benzonitrile
• Benzonitrile, 3-[[(4-methoxyphenyl)methyl]amino]-
• 3-(4-Methoxybenzylamino)benzonitrile

• Inchi： 1S/C15H14N2O/c1-18-15-7-5-12(6-8-15)11-17-14-4-2-3-13(9-14)10-16/h2-9,17H,11H2,1H3
• InChI Key： JEHYWISXIRKJEK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 238.111
• Monoisotopic Mass: 238.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45